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Compound of Interest

Compound Name: N-ethoxybenzamide
CAS No.: 22509-51-9
Cat. No.: B7779013
Get Quote
& J

Executive Directive

Do not dispose of N-ethoxybenzamide (Ethenzamide) down the drain.

While N-ethoxybenzamide (CAS: 938-73-8) is not typically classified as a P-listed or U-listed
acute hazardous waste under US RCRA regulations, it is a bioactive pharmaceutical
intermediate. Best practice and modern environmental stewardship dictate that incineration is
the only acceptable disposal method to prevent contamination of municipal water systems.

This guide outlines a self-validating disposal workflow designed to ensure compliance with EPA
regulations (specifically the Pharmaceutical Sewer Ban) and protect laboratory personnel from
exposure.

Chemical Profile & Hazard Assessment

Effective disposal begins with accurate identification. Use this data to populate your hazardous
waste tags.
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Parameter

Specification

Chemical Name

N-Ethoxybenzamide (Synonyms: Ethenzamide,

2-Ethoxybenzamide)

CAS Number

938-73-8

Physical State

White crystalline powder

Primary Hazard (GHS)

H302: Harmful if swallowed.H315/H319: Causes

skin/eye irritation.

RCRA Status

Non-listed (unless mixed with listed solvents).
Treat as Non-Regulated Chemical Waste for

incineration.

Incompatibility

Strong Oxidizers (e.g., Peroxides, Nitrates).

Pre-Disposal: The Segregation Protocol

Disposal errors occur most frequently during the accumulation phase. You must implement a

Source Segregation Strategy to prevent dangerous cross-reactivity in waste streams.

e The Rule of Amides: Amides like N-ethoxybenzamide can hydrolyze in the presence of

strong acids or bases, releasing heat and potentially toxic byproducts.

e Segregation Directive:

o DO NOT MIX with Oxidizing Acids (Nitric, Perchloric).

o DO NOT MIX with Bio-hazardous waste (unless the chemical is a contaminant in a

biological assay).

o Isolate in a dedicated "Solid Organics" or "Pharmaceutical Waste" container.

Disposal Workflow: Step-by-Step

This workflow ensures a "Chain of Custody” from the bench to the incinerator.

Step 1. Waste Characterization
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Determine the state of the waste.
o Pure Solid: Expired or excess powder.
e Solution: Dissolved in solvents (e.g., Ethanol, DMSO).

o Contaminated Debris: Weigh boats, gloves, pestles.

Step 2: Packaging & Containment

¢ Solids: Place in a clear, wide-mouth HDPE (High-Density Polyethylene) jar. If the original
container is intact, place the entire container into the waste stream.

¢ Solutions: Collect in compatible carboys (HDPE or Glass). Do not fill >90% to allow for
thermal expansion.

o Sharps/Debris: If the substance is on needles or broken glass, use a rigid Red Sharps
Container.

Step 3: Labeling (Critical)

The label must be legible and complete before the container leaves the hood.
e Content: Write "N-Ethoxybenzamide" (No abbreviations).

e Hazard Checkbox: Mark "Toxic" and "Irritant".

Step 4. The Handoff

Transfer to your facility's EHS (Environmental Health & Safety) team for High-Temperature
Incineration.

Visualizing the Decision Logic

The following diagram illustrates the critical decision points for disposing of N-
ethoxybenzamide.
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Waste Generation:

N-Ethoxybenzamide

Determine Physical State

e T

Solid / Powder Liquid Solution Contaminated Debris
(e.g., in DMSO/EtOH) (Gloves, Weigh Boats)
Double Bag or Solvent Carboy Clear Waste Bag
Rigid HDPE Jar (Segregate from Oxidizers) (or Sharps Bin)

:

LABELING:
Full Chemical Name +
'"Toxic' Hazard Checkbox

EHS Handoff:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for N-ethoxybenzamide waste stream management, ensuring
segregation and incineration.

Emergency Response: Spill Procedures

In the event of a spill, immediate containment prevents area contamination.[1]

* PPE Required: Nitrile gloves, lab coat, safety goggles. (N95 mask recommended if dust is

visible).

e Dry Spill:
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o Do not sweep vigorously. This creates dust aerosols.
o Cover the spill with wet paper towels to dampen the powder.
o Scoop the wet mass into a disposable container.[1]
o Wipe the surface with a soap/water solution.[2]
o Wet Spill (Solution):
o Cover with an inert absorbent (Vermiculite or absorbent pads).
o Scoop into a hazardous waste bag.

o Do not use bleach immediately if the solvent is unknown (to avoid reaction); use simple
detergent water for final cleanup.

Regulatory Context & Compliance

o EPA Sewer Ban (40 CFR Part 266 Subpart P): While N-ethoxybenzamide is not strictly a
"hazardous waste" by characteristic (ignitability, corrosivity, reactivity, toxicity via TCLP), the
EPA's 2019 "Pharmaceuticals Rule" prohibits the sewering of any hazardous waste
pharmaceuticals. Most institutions extend this ban to all pharmaceuticals to ensure zero
discharge into waterways.

* RCRA Classification: It is generally treated as Non-RCRA Regulated Chemical Waste.
However, because it is an active pharmaceutical ingredient (API), it must be incinerated to
destroy the biological activity of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
e 2. lobachemie.com [lobachemie.com]

» To cite this document: BenchChem. [Standard Operating Procedure: N-Ethoxybenzamide
Disposal & Waste Management]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779013/docs#standard-operating-procedure-n-
ethoxybenzamide-disposal-waste-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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